Cas no 802309-05-3 (Benzamide,N-acetyl-N-hydroxy-)

• Product Name: Benzamide,N-acetyl-N-hydroxy-
• CAS No: 802309-05-3
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 713506
• Update Time: 2024-02-04

Benzamide,N-acetyl-N-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-acetyl-N-hydroxy-
• Benzohydroxamic acid, N-acetyl- (8CI)
• Benzohydroxamic acid, N-acetyl- (8CI)
• Benzamide, N-acetyl-N-hydroxy-

• Inchi： 1S/C9H9NO3/c1-7(11)10(13)9(12)8-5-3-2-4-6-8/h2-6,13H,1H3
• InChI Key： MBACIOZDXJFEJX-UHFFFAOYSA-N
• SMILES： C(N(C(C)=O)O)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 179.058
• Monoisotopic Mass: 179.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2

Experimental Properties

• Density: 1.285±0.06 g/cm3(Predicted)
• Boiling Point: 321.3±25.0 °C(Predicted)
• pka: 7.57±0.50(Predicted)